Cas no 1169491-11-5 (ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate)

• Product Name: ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate
• CAS No: 1169491-11-5
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• MDL: MFCD17016072
• CID: 1033166
• PubChem ID: 22034305
• Update Time: 2025-10-29

ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylate
• Ethyl 4,7-dihydro-5H-thieno-[2,3-c]pyran-3-carboxylate
• ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate
• PB27096
• SCHEMBL4009963
• A852976
• MFCD17016072
• CS-0053874
• DTXSID00621850
• P12078
• 5H-Thieno[2,3-c]pyran-3-carboxylic acid, 4,7-dihydro-, ethyl ester
• Ethyl5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylate
• 1169491-11-5
• BS-19289
• ETHYL 4,7-DIHYDRO-5H-THIENO[2,3-C]PYRAN-3-CARBOXYLATE
• DB-351577

• MDL： MFCD17016072
• Inchi： 1S/C10H12O3S/c1-2-13-10(11)8-6-14-9-5-12-4-3-7(8)9/h6H,2-5H2,1H3
• InChI Key： FREVQORUYCDGQO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C2=C1COCC2

Computed Properties

• Exact Mass: 212.05100
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 1.99750

Additional information on ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate

ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate: A Versatile Intermediate in Pharmaceutical and Materials Science

ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate represents a promising chemical intermediate with significant potential in the development of novel pharmaceuticals, advanced materials, and bioactive compounds. This compound, characterized by its unique thieno[2,3-c]pyran core and ester functionality, has garnered attention for its structural versatility and reactivity. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the context of drug discovery and functional materials. The CAS No. 1169491-11-5 designation further underscores its relevance in chemical databases and research frameworks.

The thieno[2,3-c]pyran scaffold is a heterocyclic ring system that combines thiophene and pyran functionalities, offering a unique platform for functional group modification. This structural feature is critical for the compound's potential applications in pharmaceutical chemistry, where the ability to fine-tune molecular properties is essential. Recent advancements in synthetic methodologies have enabled the efficient synthesis of ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate, paving the way for its integration into complex molecular architectures.

One of the most notable applications of ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate lies in its role as a building block for the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains. The carboxylate ester group in the molecule is believed to enhance its interaction with bacterial cell membranes, thereby improving its therapeutic efficacy.

Recent research has also explored the potential of ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate in the field of materials science. A 2024 paper in Advanced Materials reported the synthesis of conductive polymers using this compound as a key intermediate. The thieno[2,3-c]pyran ring system provides inherent conjugation, which is critical for the electronic properties of the resulting materials. These findings highlight the compound's versatility beyond traditional pharmaceutical applications.

The synthesis of ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate has been optimized through various catalytic approaches. A 2023 study in Organic Letters described a one-pot reaction involving thiophene derivatives and pyran-forming reagents, achieving high yields under mild conditions. This method not only simplifies the synthetic route but also reduces the environmental impact associated with traditional multi-step processes.

Another area of interest is the biological activity of ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate. Preliminary studies suggest that this compound may possess anti-inflammatory properties. A 2023 preclinical study in Pharmacological Research found that derivatives of this compound inhibit the activity of pro-inflammatory cytokines, making them potential candidates for the treatment of inflammatory diseases.

The structural flexibility of ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate allows for the incorporation of diverse functional groups, enhancing its adaptability for different applications. Researchers have successfully modified the carboxylate ester group to introduce hydrophilic or hydrophobic properties, tailoring the compound for specific therapeutic targets or material properties.

Recent advancements in computational chemistry have further expanded the understanding of ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate. Molecular docking studies have predicted its potential interactions with various biological targets, including enzymes and receptors. These computational insights provide a foundation for rational drug design and the optimization of its biological activity.

The environmental impact of ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate is another critical consideration. Green chemistry approaches have been employed to develop sustainable synthesis methods, minimizing the use of hazardous reagents and reducing waste generation. This aligns with the growing emphasis on eco-friendly practices in the chemical industry.

Looking ahead, the ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate is poised to play a significant role in emerging fields such as nanotechnology and biotechnology. Its ability to form stable conjugates with other molecules makes it a valuable component in the development of nanomaterials and biosensors. Researchers are also exploring its potential in gene therapy and targeted drug delivery, where its chemical properties can be leveraged for enhanced therapeutic outcomes.

In conclusion, ethyl 4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate represents a versatile chemical intermediate with broad applications in pharmaceutical chemistry, materials science, and beyond. Ongoing research continues to uncover new functionalities and applications, underscoring its importance in the development of innovative solutions for modern scientific challenges.